Cas no 2138518-72-4 (2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline)

• Product Name: 2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
• CAS No: 2138518-72-4
• MF: C₁₁H₉F₂N₃O
• MW: 237.205468893051
• CID: 6201942
• PubChem ID: 165490059
• Update Time: 2024-01-10

2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
• EN300-1141973
• 2138518-72-4

• Inchi： 1S/C11H9F2N3O/c1-17-11-15-4-6(5-16-11)9-7(12)2-3-8(14)10(9)13/h2-5H,14H2,1H3
• InChI Key： BJXMOJHAAINXJD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1=CN=C(N=C1)OC)F)N

Computed Properties

• Exact Mass: 237.07136824g/mol
• Monoisotopic Mass: 237.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61Ų